N-(4-ethoxyphenyl)benzo[d]thiazole-2-carbothioamide

• IUPAC Name: N-(4-ethoxyphenyl)-1,3-benzothiazole-2-carbothioamide
• InChI: InChI=1S/C16H14N2OS2/c1-2-19-12-9-7-11(8-10-12)17-15(20)16-18-13-5-3-4-6-14(13)21-16/h3-10H,2H2,1H3,(H,17,20)
• InChI Key: MYXYJEPIAOIYDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)C2=NC3=CC=CC=C3S2
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

“N-(4-ethoxyphenyl)benzo[d]thiazole-2-carbothioamide” is a compound that falls under the category of benzothiazole derivatives. Benzothiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties. The biological outcomes of these compounds are greatly influenced by the substituents on a particular position of the thiazole ring.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives, including “this compound”, is characterized by a thiazole ring, which is a five-membered ring containing sulfur and nitrogen. The orientation of the thiazole ring towards the target site can be nitrogen orientation, sulfur orientation, or parallel orientation. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction.

Future Directions

The future research on benzothiazole derivatives, including “N-(4-ethoxyphenyl)benzo[d]thiazole-2-carbothioamide”, may focus on the design and structure-activity relationship of bioactive molecules. The aim would be to develop more potent biologically active benzothiazole-based drugs.